Cas no 110225-73-5 (3-(2-pyridyl)cyclohexanone)

• Product Name: 3-(2-pyridyl)cyclohexanone
• CAS No: 110225-73-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD03841027
• CID: 1067983
• PubChem ID: 10654840
• Update Time: 2025-05-20

3-(2-pyridyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-(2-Pyridinyl)cyclohexanone
• 3-pyridin-2-ylcyclohexan-1-one
• 3-(2-Pyridyl)cyclohexanone
• 3-(pyridin-2-yl)cyclohexanone
• DTXSID90443003
• DB-023729
• 3-(PYRIDIN-2-YL)CYCLOHEXAN-1-ONE
• A21938
• SCHEMBL3261840
• CS-0440869
• AKOS006277584
• BOUYKDHSCXCQCS-UHFFFAOYSA-N
• SB54391
• 110225-73-5
• MFCD03841027
• 3-(2-pyridyl)cyclohexanone

• MDL： MFCD03841027
• Inchi： 1S/C11H13NO/c13-10-5-3-4-9(8-10)11-6-1-2-7-12-11/h1-2,6-7,9H,3-5,8H2
• InChI Key： BOUYKDHSCXCQCS-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C2C=CC=CN=2)C1

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 2.30830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(2-pyridyl)cyclohexanone

Research Update on 3-(2-pyridyl)cyclohexanone (CAS: 110225-73-5) in Chemical Biology and Pharmaceutical Applications

The compound 3-(2-pyridyl)cyclohexanone (CAS: 110225-73-5) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This bicyclic structure combines the conformational flexibility of cyclohexanone with the metal-coordinating and hydrogen-bonding capabilities of the pyridyl moiety, making it particularly valuable for drug discovery and biochemical probe development. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of 3-(2-pyridyl)cyclohexanone as a key intermediate in the synthesis of selective kinase inhibitors. The compound's ability to adopt multiple conformations while maintaining planarity of the pyridine ring was crucial for achieving optimal binding to ATP pockets of target kinases. Molecular docking studies revealed that derivatives of this scaffold showed improved selectivity profiles compared to similar compounds lacking the pyridyl substitution.

Recent advances in synthetic methodology have expanded access to enantiomerically pure forms of 3-(2-pyridyl)cyclohexanone. A 2024 Nature Communications paper described an asymmetric hydrogenation protocol that achieves >99% ee using a novel chiral ruthenium catalyst. This breakthrough is particularly significant as it enables the systematic exploration of stereospecific biological effects, which has been challenging with previous racemic synthetic routes.

The compound's metal-chelating properties have been exploited in several innovative applications. A 2023 Chemical Science publication reported its use in developing fluorescent sensors for transition metal ions, where the pyridyl nitrogen and carbonyl oxygen cooperate to bind metals with high specificity. These sensors show promise for intracellular metal ion tracking and have potential diagnostic applications in metal metabolism disorders.

From a pharmaceutical perspective, structure-activity relationship (SAR) studies have identified the 3-(2-pyridyl)cyclohexanone core as particularly effective for CNS-targeted drugs. Its balanced lipophilicity (calculated logP ~1.8) and molecular weight (~175 Da) make it favorable for blood-brain barrier penetration. Several patent applications filed in 2024 disclose derivatives of this scaffold as potential treatments for neurodegenerative diseases, with one candidate currently in preclinical development for Parkinson's disease.

Ongoing research is exploring the compound's utility in PROTAC (proteolysis targeting chimera) design. The pyridyl group serves as an ideal attachment point for E3 ligase ligands, while the cyclohexanone moiety can be functionalized to target specific proteins of interest. Early results suggest this approach may yield selective degraders for challenging targets like transcription factors and scaffolding proteins.

Future directions for 3-(2-pyridyl)cyclohexanone research include further optimization of synthetic routes to improve scalability, exploration of its potential in covalent inhibitor design through α-functionalization of the carbonyl group, and investigation of its metabolites for possible bioactive derivatives. The compound's versatility continues to make it a valuable tool for medicinal chemists and chemical biologists working across multiple therapeutic areas.